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Compound of Interest

Compound Name: SB-399885 hydrochloride

Cat. No.: B1663417 Get Quote

Technical Support Center: SB-399885
Hydrochloride
This technical support center provides guidance on the dissolution and in vivo use of SB-
399885 hydrochloride for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for creating a stock solution of SB-399885
hydrochloride?

A1: For stock solutions, SB-399885 hydrochloride is soluble in organic solvents such as

DMSO, ethanol, and dimethyl formamide (DMF) at concentrations of approximately 30 mg/mL.

[1] Sigma-Aldrich reports solubility in DMSO and water at up to 100 mM.[2][3] When preparing

stock solutions, it is recommended to purge the solvent with an inert gas.[1]

Q2: Can I dissolve SB-399885 hydrochloride directly in aqueous buffers for in vivo use?

A2: Yes, organic solvent-free aqueous solutions can be prepared. The solubility of SB-399885
hydrochloride in PBS (pH 7.2) is approximately 10 mg/mL.[1] It is advised to make fresh

aqueous solutions and not to store them for more than one day.[1]

Q3: What is a suitable vehicle for in vivo administration of SB-399885 hydrochloride?
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A3: For intraperitoneal (i.p.) injection, a common and published method is to suspend SB-
399885 hydrochloride in a 1% aqueous solution of Tween 80.[4] For oral administration,

various vehicles can be considered, including a formulation of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline, which results in a suspended solution with a solubility of 2.5

mg/mL.[5] Another option is 10% DMSO in 90% corn oil, which yields a clear solution with a

solubility of at least 2.5 mg/mL.[5]

Q4: How should I store solutions of SB-399885 hydrochloride?

A4: Stock solutions in organic solvents should be aliquoted and frozen. They are stable for up

to 3 months at -20°C.[2] Aqueous solutions are less stable and it is recommended to prepare

them fresh for daily use.[1]
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Issue Encountered Possible Cause Suggested Solution

Precipitation in aqueous

solution

The concentration exceeds the

solubility limit in the chosen

aqueous buffer.

- Ensure the final

concentration does not exceed

10 mg/mL in PBS (pH 7.2).[1] -

For higher concentrations,

consider using a vehicle

containing co-solvents such as

DMSO and PEG300.[5] - Use

sonication to aid dissolution.[5]

Compound does not fully

dissolve

Insufficient mixing or the

compound is not suitable for

direct dissolution in an

aqueous buffer at the desired

concentration.

- For aqueous solutions,

ensure vigorous mixing. The

use of sonication and gentle

warming (up to 60°C) can

facilitate dissolution in water.[5]

- Prepare a stock solution in

DMSO first, then dilute it into

the final aqueous vehicle. Be

mindful of the final DMSO

concentration to avoid toxicity.

Inconsistent results in vivo

The compound may not be

stable in the prepared solution

over the duration of the

experiment, or the suspension

is not homogenous.

- Prepare fresh solutions

immediately prior to

administration.[4] - If using a

suspension, ensure it is well-

mixed before each

administration to guarantee

consistent dosing.

Toxicity or adverse effects in

animals

The vehicle, especially if

containing organic solvents

like DMSO, may be causing

toxicity at the administered

volume.

- Minimize the percentage of

organic solvents in the final

formulation. Ensure the

residual amount is

insignificant, as organic

solvents can have

physiological effects.[1] -

Conduct a vehicle-only control
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group to assess any effects of

the delivery vehicle itself.

Quantitative Data Summary
The solubility of SB-399885 hydrochloride in various solvents is summarized below.

Solvent
Approximate
Solubility

Notes Reference(s)

DMSO
~30 mg/mL; up to 100

mM

Ultrasonic may be

needed.
[1][2][3][5]

Ethanol ~30 mg/mL [1]

Dimethyl Formamide

(DMF)
~30 mg/mL [1]

Water
6.67 mg/mL; up to 100

mM

Requires sonication

and warming to 60°C

for higher

concentrations.

[2][3][5]

PBS (pH 7.2) ~10 mg/mL [1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.5 mg/mL
Suspended solution,

requires sonication.
[5]

10% DMSO, 90%

(20% SBE-β-CD in

saline)

2.5 mg/mL
Suspended solution,

requires sonication.
[5]

10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL Clear solution. [5]

1% Aqueous Tween

80

Not specified, used as

a suspension vehicle.

Published vehicle for

i.p. administration.
[4]

Experimental Protocols

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1663417?utm_src=pdf-body
https://www.mdpi.com/1422-0067/20/14/3420
https://escholarship.org/uc/item/5t47p9jb
https://pmc.ncbi.nlm.nih.gov/articles/PMC3481049/
https://pubmed.ncbi.nlm.nih.gov/15964617/
https://www.mdpi.com/1422-0067/20/14/3420
https://www.mdpi.com/1422-0067/20/14/3420
https://escholarship.org/uc/item/5t47p9jb
https://pmc.ncbi.nlm.nih.gov/articles/PMC3481049/
https://pubmed.ncbi.nlm.nih.gov/15964617/
https://www.mdpi.com/1422-0067/20/14/3420
https://pubmed.ncbi.nlm.nih.gov/15964617/
https://pubmed.ncbi.nlm.nih.gov/15964617/
https://pubmed.ncbi.nlm.nih.gov/15964617/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6096968/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Intraperitoneal (i.p.) Administration
This protocol is based on the methodology described by Crockett et al., 2018.[4]

Materials:

SB-399885 hydrochloride powder

1% aqueous solution of Tween 80 (vehicle)

Sterile microcentrifuge tubes

Vortex mixer

Appropriate syringes and needles for i.p. injection

Procedure:

1. Calculate the required amount of SB-399885 hydrochloride based on the desired dose

(e.g., 5 or 10 mg/kg) and the weight of the animals.

2. Weigh the calculated amount of SB-399885 hydrochloride powder and place it in a sterile

microcentrifuge tube.

3. Add the appropriate volume of the 1% Tween 80 solution to achieve the final desired

concentration for injection (e.g., for a 1 mL/kg injection volume).

4. Immediately prior to administration, vortex the tube vigorously to ensure a homogenous

suspension of the compound.

5. Administer the suspension intraperitoneally to the animal at the calculated volume (e.g., 1

mL/kg).
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Caption: 5-HT6 receptor signaling pathways.
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Caption: Workflow for preparing and administering SB-399885 HCl.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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